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Introduction
Cyanex 272, the trade name for bis(2,4,4-trimethylpentyl)phosphinic acid, is a highly

effective and selective solvent extractant used extensively in hydrometallurgy. Its unique

chemical structure, featuring two bulky alkyl groups, imparts high chemical and thermal

stability, excellent selectivity for certain metal ions, and ease of stripping during back-extraction.

These properties make it particularly valuable for the separation of chemically similar metals, a

significant challenge in metallurgical processing. This document provides detailed application

notes and protocols for the use of Cyanex 272 in various hydrometallurgical applications, with a

focus on quantitative data and experimental methodologies.

Key Applications
Cyanex 272 has demonstrated exceptional performance in the separation of several key

metals, most notably:

Cobalt (Co) and Nickel (Ni) Separation: This is one of the most successful commercial

applications of Cyanex 272.[1] Due to their similar physicochemical properties, separating

cobalt and nickel is a major challenge in hydrometallurgy.[2][3] Cyanex 272 exhibits a high

selectivity for cobalt over nickel in weakly acidic sulfate and chloride solutions, making it the

extractant of choice for this purpose.[1][4]
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Rare Earth Element (REE) Separation: While Cyanex 272 has a lower extraction power for

REEs compared to other extractants, it exhibits good separation efficiency between adjacent

rare earth elements.[5] Its application in REE separation is often enhanced through

synergistic mixtures with other extractants to improve its extraction ability and loading

capacity.[5]

Manganese (Mn) Separation: Cyanex 272 has shown promise in the selective separation of

manganese from various multi-metallic leach liquors.[6][7] It can be used to separate

manganese from elements like cobalt, nickel, and zinc.[8][9]

Other Metal Separations: Cyanex 272 is also effective for the separation of other metals,

including zinc (Zn) from manganese and iron (Fe), and can be used in the purification of

various metal solutions.[9][10][11]

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on the application of

Cyanex 272.

Table 1: Cobalt and Nickel Separation
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Parameter Value Conditions Reference

Co/Ni Separation

Factor
7000 - [2]

Co Recovery > 99.9%

0.20 M Cyanex 272, 2

counter-current

stages, A:O ratio 1.5:1

[4]

Co Recovery 97.5% Continuous mini-plant [4]

Co Separation from Ni > 99.9%

0.13 M Cyanex 272

(60% neutralized), 2

counter-current

stages, A:O ratio 1.1:1

[12]

Co Extraction 69% - 100% pH 4.5 - 4.8 [3]

Ni Co-extraction 0.18%
0.13 M Cyanex 272

(60% neutralized)
[12]

Table 2: Rare Earth Element (REE) Extraction

Parameter Value Conditions Reference

Y(III) Extraction 30% - 54%
0.1 M - 0.9 M Cyanex

272, initial pH 4
[13]

Y(III), Tb(III), Eu(III)

Extraction
>82%

Synergistic mixture

with Alamine 336
[13]

Stripping of Pr(III),

Nd(III), Sm(III), Gd(III)
Complete 0.1 mol L⁻¹ HNO₃ [14]

Stripping of Eu(III) 95.1% 0.1 mol L⁻¹ HNO₃ [14]

Table 3: Manganese and Other Metal Separations
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Parameter Value Conditions Reference

Mn Extraction

Efficiency
~75%

Single-stage

extraction
[6]

Mn Selective

Extraction
> 99% 2-stage extraction [6]

Fe/Mn Separation

Factor
8.05 Equilibrium pH 4 [10]

Zn Extraction > 99% Equilibrium pH 3.5 [11]

Zn Recovery
97% (simulated), 94%

(real)
15-stage mixer-settler [11]

Experimental Protocols
Protocol 1: General Solvent Extraction Procedure for
Metal Separation
This protocol outlines the basic steps for a batch solvent extraction experiment using Cyanex

272.

Materials:

Aqueous feed solution containing the metal ions to be separated.

Cyanex 272 extractant.

Organic diluent (e.g., kerosene, Escaid 110).

pH adjustment solution (e.g., H₂SO₄, NaOH).

Stripping agent (e.g., H₂SO₄, HCl, HNO₃).

Separatory funnels or mixer-settler unit.

pH meter.
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Analytical equipment for metal concentration determination (e.g., ICP-OES, AAS).

Methodology:

Organic Phase Preparation: Prepare the organic phase by dissolving the desired

concentration of Cyanex 272 in the chosen organic diluent.

Aqueous Phase Preparation: Prepare the aqueous feed solution with known concentrations

of the target metal ions. Adjust the initial pH to the desired value using an appropriate acid or

base.

Extraction:

Mix equal volumes of the organic and aqueous phases in a separatory funnel (or as per

the desired aqueous to organic (A:O) phase ratio).

Shake the mixture vigorously for a predetermined contact time (e.g., 5-30 minutes) to

allow for mass transfer and equilibration.

Allow the phases to separate completely.

Phase Separation and Analysis:

Carefully separate the aqueous and organic phases.

Measure the equilibrium pH of the aqueous phase.

Analyze the metal concentrations in the raffinate (the aqueous phase after extraction) to

determine the extraction efficiency.

Stripping (Back-Extraction):

Take the loaded organic phase (containing the extracted metal ions).

Contact it with a suitable stripping agent at a specific concentration and A:O ratio.

Shake the mixture to transfer the metal ions from the organic phase back to a fresh

aqueous phase.
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Separate the phases and analyze the metal concentration in the strip solution.

Protocol 2: Separation of Cobalt and Nickel from a
Sulfate Solution
This protocol provides a more specific methodology for the separation of cobalt and nickel.

Specific Conditions:

Organic Phase: 0.1 M to 0.6 M Cyanex 272 in kerosene.[2][3]

Aqueous Phase: Sulfate solution containing Co(II) and Ni(II).

Equilibrium pH: 4.0 - 6.0.[3][15]

Temperature: Ambient to 60°C (extraction of cobalt is endothermic).[2]

Stripping Agent: Sulfuric acid (e.g., 1 M H₂SO₄).[16]

Procedure:

Follow the general solvent extraction protocol outlined in Protocol 1.

Optimize the equilibrium pH to achieve maximum cobalt extraction and minimum nickel co-

extraction. The separation factor is highly pH-dependent.

For continuous processes, a multi-stage counter-current extraction setup is recommended to

achieve high recovery and purity.[4][12] A McCabe-Thiele diagram can be constructed to

determine the theoretical number of stages required.[3]

Scrubbing of the loaded organic phase with a dilute acid or a pure cobalt solution can be

employed to remove any co-extracted nickel.[8]

Visualizations
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Caption: General workflow for solvent extraction using Cyanex 272.
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Caption: Logical flow for the separation of Cobalt and Nickel using Cyanex 272.
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Cyanex 272 is a versatile and highly selective extractant with significant applications in

hydrometallurgy. Its effectiveness in separating cobalt and nickel is well-established, and its

use in the separation of rare earth elements and manganese is a growing area of research.

The protocols and data presented in this document provide a foundation for researchers and

scientists to develop and optimize hydrometallurgical processes using this powerful extractant.

Careful control of experimental parameters, particularly pH, is crucial for achieving high

separation efficiencies. The synergistic use of Cyanex 272 with other extractants also offers a

promising avenue for enhancing its performance in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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